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Compound of Interest

Compound Name: Nefazodone impurity 3-d6

Cat. No.: B12399029

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nefazodone and its deuterated
impurity, Nefazodone Impurity 3-d6. While the precise chemical structure of Nefazodone
Impurity 3 is not publicly available, this document consolidates all known information regarding
its molecular formula and mass, alongside a detailed exploration of the parent compound, its
metabolism, and analytical methodologies relevant to its characterization.

Introduction to Nefazodone

Nefazodone is an antidepressant medication, formerly marketed under brand names such as
Serzone.[1] It is a phenylpiperazine derivative and is pharmacologically classified as a
serotonin antagonist and reuptake inhibitor (SARI).[1] Its mechanism of action involves the
potent blockade of serotonin 5-HT2A receptors and weak inhibition of serotonin and
norepinephrine reuptake.[1][2] Nefazodone is extensively metabolized in the liver, primarily by
the cytochrome P450 3A4 (CYP3A4) enzyme, leading to the formation of several active
metabolites, including hydroxynefazodone and meta-chlorophenylpiperazine (mCPP).[1][3] Due
to rare but severe hepatotoxicity, nefazodone was withdrawn from the market in many
countries.[1]

Characterization of Nefazodone and Its Impurities
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The analysis of impurities is a critical aspect of drug development and manufacturing to ensure
the safety and efficacy of the final pharmaceutical product. Several impurities and related
compounds of nefazodone have been identified.
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Molecular
Compound Molecular .
Weight (g/mol CAS Number Notes
Name Formula )
Active
Nefazodone C25H32CINsO2 470.01 83366-66-9 Pharmaceutical
Ingredient.[4]
Hydrochloride
Nefazodone
) C25H33CI2NsO2 506.47 82752-99-6 salt of
Hydrochloride
Nefazodone.[5]
Non-deuterated
Nefazodone form of the
] C27H34N60a4 506.61 Not Available ) )
Impurity 3 impurity of
interest.[6][7][8]
Deuterated
Nefazodone . . .
] C27H28D6N60O4 512.64 Not Available impurity of
Impurity 3-d6 .
interest.[6][7][8]
Nefazodone
C13H1sCI2Nz2 - 309.66 (of HCI A known process
Related 57059-62-8 ] _
HCI salt) impurity.[4]
Compound A
Nefazodone A known
] C13H17CIN2 236.74 141511-00-4 ) )
Impurity 2 impurity.[7][8][9]
An active
Hydroxynefazod ] ]
C25H32CINsO3 485.01 Not Available metabolite of
one
Nefazodone.[3]
An active
Triazoledione C25H30CINsO3 483.99 Not Available metabolite of
Nefazodone.[3]
m- An active
Chlorophenylpip C10H13CIN2 196.68 6640-24-0 metabolite of

erazine (MCPP)

Nefazodone.
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Chemical Structures

While the definitive structure of Nefazodone Impurity 3 and its deuterated analog remains
proprietary, the structures of the parent compound, Nefazodone, and its commonly synthesized
deuterated form, Nefazodone-d6, are well-established. The deuteration in Nefazodone-d6
typically occurs on the propyl chain, a common strategy for creating internal standards for
pharmacokinetic studies.
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. /
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Chemical Structures of Nefazodone and Nefazodone-d6

Click to download full resolution via product page

Caption: Chemical structures of Nefazodone and its deuterated analog, Nefazodone-d6.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of the specific,
proprietary "Nefazodone Impurity 3-d6" are not publicly available. However, a general
methodology for the analysis of nefazodone and its related substances is outlined below.
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High-Performance Liquid Chromatography (HPLC) for Impurity Profiling:

Areversed-phase HPLC method is typically employed for the quantitative determination of
nefazodone and its impurities.

e Column: A C18 column, such as an Inertsil ODS-3V (250 x 4.6 mm, 5 pum), is often used.[10]

o Mobile Phase: A mixture of an aqueous buffer (e.g., 0.05 M potassium dihydrogen
phosphate, pH 3.0), acetonitrile, and methanol is a common mobile phase composition.[10] A
typical ratio might be 50:40:10 (v/v/v).[10]

» Detection: UV detection at a wavelength of 254 nm is suitable for the analysis of nefazodone
and its related compounds.

e Method Validation: The method should be validated according to ICH guidelines, including
specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification
(LOQ). For known impurities, LODs and LOQs in the range of 50-100 ng/mL and 150-300
ng/mL, respectively, have been reported.[10]

Mass Spectrometry (MS) for Structural Elucidation:

Tandem mass spectrometry (MS/MS) is a powerful tool for the structural characterization of
impurities.

« lonization: Electrospray ionization (ESI) is a common technique for ionizing nefazodone and
its metabolites.

e Mass Analyzer: High-resolution mass spectrometers, such as Time-of-Flight (TOF) or
Orbitrap analyzers, are used to determine the accurate mass and elemental composition of
the impurity.[11]

o Fragmentation Analysis: Collision-induced dissociation (CID) is used to fragment the parent
ion of the impurity, and the resulting fragmentation pattern provides valuable information for
structural elucidation.

Metabolic Pathways of Nefazodone
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Understanding the metabolic fate of a drug is crucial for identifying potential metabolites that
may also be present as impurities. The primary metabolic pathways of nefazodone include N-
dealkylation, and aliphatic and aromatic hydroxylation.

Hydroxynefazodone
CYP3A4 CYP3A4
(Hydroxylation
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Simplified Metabolic Pathway of Nefazodone
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Caption: Simplified metabolic pathway of Nefazodone.

Conclusion

While the precise chemical structure of Nefazodone Impurity 3-d6 is not publicly disclosed,
this guide provides the essential known information, including its molecular formula and weight.
For drug development professionals, the use of well-characterized reference standards for both
the active pharmaceutical ingredient and its impurities is paramount for accurate analytical
method development, validation, and quality control. The provided overview of analytical
techniques and metabolic pathways for nefazodone serves as a valuable resource for
researchers working with this compound and its related substances. It is recommended to
source "Nefazodone Impurity 3-d6" from a reputable supplier that can provide a
comprehensive certificate of analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Unraveling Nefazodone Impurity 3-d6: A Technical
Overview for Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available
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structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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